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Compound of Interest

Compound Name: OM-189

Cat. No.: B15577346 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling, use, and

disposal of OM-189, scientifically identified as NIBR189. The following procedures are

designed to ensure the safety of all laboratory personnel and to provide a clear, step-by-step

guide for operational questions. Adherence to these guidelines is essential for the safe and

effective use of this compound in a research setting.

Chemical Identification and Hazard Summary
It is crucial to recognize that "OM-189" is a less common identifier. The correct and primary

designation for this compound is NIBR189, with the Chemical Abstracts Service (CAS) number

1599432-08-2.

Safety Data Sheets (SDS) for NIBR189 classify it as a hazardous substance with the following

primary risks:

Skin Irritation (H315): Causes skin irritation upon contact.

Serious Eye Irritation (H319): Causes serious eye irritation.

Respiratory Irritation (H335): May cause respiratory irritation if inhaled.

Due to these hazards, the implementation of appropriate personal protective equipment (PPE)

and handling protocols is mandatory.
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Quantitative Safety and Physical Data
While specific occupational exposure limits (OELs) and comprehensive toxicological data such

as LD50 and LC50 values are not readily available in public databases, the following table

summarizes the known quantitative information for NIBR189.

Property Value Source

CAS Number 1599432-08-2
MedChemExpress, Cayman

Chemical

Molecular Formula C22H23BrN2O3 TargetMol

Molecular Weight 429.31 g/mol TargetMol

IC50 (Human EBI2) 11 nM MedChemExpress

IC50 (Mouse EBI2) 16 nM MedChemExpress

Solubility in DMSO 47 mg/mL (109.48 mM) TargetMol

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is required to mitigate the risks associated with

handling NIBR189. The following PPE is mandatory for all personnel handling this compound.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times. Change gloves

immediately if they become contaminated.

Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles. A

face shield may be required for procedures with a high risk of splashing.

Skin and Body Protection: A standard laboratory coat must be worn and fully fastened. For

procedures with a higher risk of exposure, impervious clothing should be considered.

Respiratory Protection: All work with NIBR189, especially when handling the solid form,

should be conducted in a well-ventilated area, preferably within a certified chemical fume

hood. If ventilation is inadequate, a suitable respirator may be necessary.
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Experimental Handling and Operational Plan
The following is a step-by-step guide for the safe handling of NIBR189 in a laboratory setting.

This protocol is based on best practices for handling potent small molecule antagonists.[1][2][3]

4.1. Preparation and Weighing:

All weighing of solid NIBR189 must be performed within a chemical fume hood or a

ventilated balance enclosure to minimize the risk of inhalation.

Use appropriate tools (e.g., spatulas) to handle the solid material, avoiding direct contact.

Ensure all necessary PPE is correctly worn before beginning the procedure.

4.2. Solution Preparation:

When preparing solutions, add the solvent to the solid NIBR189 slowly to avoid splashing.

If sonication is required for dissolution, ensure the container is properly sealed.[4]

Clearly label all containers with the chemical name, concentration, date, and appropriate

hazard symbols.

4.3. Experimental Use:

All experiments involving NIBR189 should be conducted within a designated and clearly

marked area.

Minimize the generation of aerosols and dust.

Upon completion of the experimental work, decontaminate all surfaces and equipment that

may have come into contact with the compound.

Disposal Plan
Proper disposal of NIBR189 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.
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Chemical Waste: All unused NIBR189 and solutions containing the compound must be

disposed of as hazardous chemical waste.[5]

Contaminated Materials: All disposable items that have come into contact with NIBR189,

such as gloves, pipette tips, and paper towels, must be collected in a designated hazardous

waste container.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and list the full

chemical name of the contents.[5]

Regulations: Follow all federal, state, and local regulations for the disposal of hazardous

chemical waste.[6] Do not dispose of NIBR189 down the drain or in the regular trash.[5][7]

Emergency Procedures
In case of accidental exposure, follow these immediate steps:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visual Workflow for Safe Handling of NIBR189
The following diagram illustrates the logical workflow for the safe handling of NIBR189, from

initial preparation to final disposal.

Caption: Workflow for the safe handling of NIBR189.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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